Cas no 887588-82-1 (Tert-butyl 2-cyanoazetidine-1-carboxylate)

• Product Name: Tert-butyl 2-cyanoazetidine-1-carboxylate
• CAS No: 887588-82-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 2117280
• PubChem ID: 69689004
• Update Time: 2025-06-22

Tert-butyl 2-cyanoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-cyanoazetidine-1-carboxylate
• tert-butyl (2R)-2-cyanoazetidine-1-carboxylate
• (R)-tert-Butyl 2-cyanoazetidine-1-carboxylate
• SB15897
• tert-butyl2-cyanoazetidine-1-carboxylate
• 1,1-Dimethylethyl 2-cyano-1-azetidinecarboxylate (ACI)
• tert-Butyl 4-cyanoazetidine-1-carboxylate
• 1-Boc-2-cyanoazetidine
• SY099545
• EN300-1428785
• MFCD07786950
• SY322154
• CS-0056675
• (R)-1-Boc-azetidine-2-carbonitrile
• SB15899
• Z1509009972
• (S)-1-Boc-2-cyanoazetidine
• MFCD08703218
• BS-53166
• P10530
• DA-40800
• MFCD28501965
• SB15898
• 887588-82-1
• SCHEMBL6166916
• Tert-butyl 2-cyanoazetidine-1-carboxylate

• Inchi： 1S/C9H14N2O2/c1-9(2,3)13-8(12)11-5-4-7(11)6-10/h7H,4-5H2,1-3H3
• InChI Key： WUFVFANOTQZHBP-UHFFFAOYSA-N
• SMILES： O(C(N1CCC1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 2-cyanoazetidine-1-carboxylate

Tert-butyl 2-cyanoazetidine-1-carboxylate (CAS No. 887588-82-1): A Comprehensive Overview

Tert-butyl 2-cyanoazetidine-1-carboxylate (CAS No. 887588-82-1) is a versatile and important compound in the field of organic chemistry and pharmaceutical research. This compound, also known as TBA-CAC, has gained significant attention due to its unique structural features and potential applications in drug discovery and development.

The chemical structure of tert-butyl 2-cyanoazetidine-1-carboxylate consists of a tert-butyl group attached to a cyanoazetidine ring, which is further functionalized with a carboxylate group. This combination of functional groups provides the compound with a high degree of chemical reactivity and stability, making it an attractive building block for various synthetic transformations.

One of the key applications of TBA-CAC is in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the preparation of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of a series of tert-butyl 2-cyanoazetidine-1-carboxylate-derived compounds that exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2.

In addition to its role in drug discovery, TBA-CAC has also been explored for its potential as a chiral auxiliary in asymmetric synthesis. The chiral center within the azetidine ring can be effectively utilized to control the stereochemistry of target molecules, leading to the production of enantiomerically pure compounds. This is particularly important in pharmaceutical research, where the enantiomeric purity of drugs can significantly impact their efficacy and safety.

The synthetic accessibility of tert-butyl 2-cyanoazetidine-1-carboxylate has been improved through various methodologies. One notable approach involves the use of transition-metal catalysis to facilitate the formation of the azetidine ring from readily available starting materials. A recent paper in Organic Letters described a palladium-catalyzed intramolecular cyclization reaction that efficiently produced TBA-CAC with high yields and excellent regioselectivity.

Beyond its synthetic applications, TBA-CAC has also been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl protecting group in TBA-CAC can be selectively cleaved under specific conditions, releasing the active cyanoazetidine moiety. This property makes it an attractive candidate for developing prodrugs with improved pharmacokinetic profiles.

The safety and toxicity profiles of tert-butyl 2-cyanoazetidine-1-carboxylate have been extensively studied to ensure its suitability for pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, Tert-butyl 2-cyanoazetidine-1-carboxylate (CAS No. 887588-82-1) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and biological activity make it an important molecule for scientists and researchers working on drug discovery and development projects. As new methodologies and applications continue to emerge, the importance of this compound is likely to grow even further.